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Cat. No.: B15609302

Get Quote

For Researchers, Scientists, and Drug Development Professionals

These application notes provide a comprehensive guide to utilizing Dibenzocyclooctyne-

Polyethylene Glycol-Hydroxyl (DBCO-PEG1-OH) in flow cytometry applications. This reagent is

a key component in copper-free click chemistry, a bioorthogonal reaction that allows for the

specific and efficient labeling of biomolecules in complex biological systems.[1][2] The inclusion

of a short, hydrophilic PEG spacer enhances the solubility and biocompatibility of the DBCO

moiety.[3][4]

The primary application of DBCO-PEG1-OH in flow cytometry involves a two-step labeling

strategy.[3][5] First, cells are metabolically engineered to express azide groups on their surface

glycans.[5] This is typically achieved by culturing cells with an azide-modified sugar, such as N-

azidoacetylmannosamine (Ac4ManNAz).[5] The cells' metabolic machinery incorporates these

unnatural sugars into cell surface glycoproteins.[5] In the second step, the azide-decorated

cells are treated with a molecule of interest that has been conjugated to DBCO-PEG1-OH,

such as a fluorescent dye.[3] The DBCO group reacts specifically and covalently with the azide

groups, resulting in targeted labeling of the cells for flow cytometric analysis.[3][5]
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Cell Surface Glycan Labeling: Enables the study of glycan dynamics and cell surface

modifications.

Antibody Conjugation: Allows for the creation of custom fluorescently-labeled antibodies for

immunophenotyping and other flow cytometry assays.[6]

Live Cell Imaging and Analysis: The biocompatible nature of copper-free click chemistry

makes it ideal for labeling and analyzing living cells without causing cytotoxicity.[1][6]

Quantitative Data Summary
The efficiency of labeling with DBCO-PEG1-OH is influenced by several factors, including the

concentration of reactants, incubation time, and the specific cell type or antibody being used.

The following tables summarize key quantitative parameters to aid in experimental design.

Table 1: Reaction Kinetics of DBCO Moieties

Reactant Pair
Second-Order Rate
Constant (k₂) (M⁻¹s⁻¹)

Conditions

DBCO with Benzyl Azide ~0.3 - 2.1 Aqueous buffers

Data compiled from multiple sources, specific rates can vary based on the exact molecular

context.[7]

Table 2: Recommended Concentration Ranges for Cell and Antibody Labeling
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Application Reagent
Typical
Concentration
Range

Incubation
Time

Temperature

Metabolic

Labeling

Ac4ManNAz

(Azide Sugar)
25-50 µM 24-72 hours 37°C

Cell Surface

Labeling

DBCO-

conjugated

Fluorophore

5-30 µM 30-60 minutes

Room

Temperature or

37°C

Antibody

Activation

DBCO-PEG1-

NHS Ester*

10-20 fold molar

excess to

antibody

30-60 minutes
Room

Temperature

Click Reaction

Azide-modified

molecule to

DBCO-antibody

2-5 fold molar

excess

2-4 hours (RT) or

Overnight (4°C)

Room

Temperature or

4°C

*DBCO-PEG1-OH is typically activated with an NHS ester for conjugation to primary amines on

antibodies.[7][8]

Experimental Protocols
Protocol 1: Metabolic Labeling of Live Cells with Azide
Sugars
This protocol describes the incorporation of azide groups onto cell surface glycans.

Materials:

Live cells

Complete cell culture medium

Azide-modified sugar (e.g., Ac4ManNAz)

Anhydrous DMSO
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Standard cell culture equipment

Procedure:

Prepare Azide Sugar Stock Solution: Dissolve the azide-modified sugar in anhydrous DMSO

to prepare a stock solution (e.g., 10 mM).

Cell Seeding: Seed cells in a culture plate at a density that will allow for logarithmic growth

during the incubation period.

Metabolic Labeling: Add the azide sugar stock solution to the cell culture medium to achieve

the desired final concentration (typically 25-50 µM).

Incubation: Culture the cells for 1-3 days to allow for the metabolic incorporation of the azide

sugar into cell surface glycans.

Harvesting: Harvest the azide-labeled cells for subsequent click chemistry reaction.

Protocol 2: Labeling of Azide-Modified Cells with a
DBCO-Fluorophore Conjugate
This protocol details the labeling of azide-modified cells for flow cytometry analysis.

Materials:

Azide-labeled live cells (from Protocol 1)

DBCO-conjugated fluorescent dye

Live cell imaging buffer or FACS buffer (e.g., PBS with 1% BSA)

Flow cytometer

Procedure:

Cell Preparation: Gently wash the azide-labeled cells twice with pre-warmed buffer to

remove any residual culture medium.[3]
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Staining Solution Preparation: Dilute the DBCO-conjugated fluorophore stock solution in the

appropriate buffer to the desired final concentration (typically 5-30 µM).[5]

Cell Staining: Resuspend the cells in the staining solution.

Incubation: Incubate the cells for 30-60 minutes at room temperature or 37°C, protected from

light.[5]

Washing: Wash the cells two to three times with buffer to remove unbound DBCO-

fluorophore.[5]

Flow Cytometry Analysis: Resuspend the final cell pellet in FACS buffer and analyze on a

flow cytometer using the appropriate laser and filter settings for the chosen fluorophore.[9]

Protocol 3: Antibody Conjugation with DBCO-PEG1-NHS
Ester
This protocol describes the activation of an antibody with a DBCO moiety for subsequent click

chemistry. Note that DBCO-PEG1-OH must first be functionalized with an N-

hydroxysuccinimide (NHS) ester to react with primary amines on the antibody.

Materials:

Antibody of interest in an amine-free buffer (e.g., PBS)

DBCO-PEG1-NHS ester

Anhydrous DMSO or DMF

Quenching buffer (e.g., 1 M Tris-HCl, pH 8.0)

Spin desalting columns or dialysis equipment

Procedure:

Antibody Preparation: Ensure the antibody is in an amine-free buffer at a concentration of 1-

5 mg/mL.[8] If necessary, perform a buffer exchange.[7]
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DBCO-PEG1-NHS Ester Activation: Immediately before use, prepare a 10 mM stock solution

of DBCO-PEG1-NHS ester in anhydrous DMSO or DMF.[7]

Activation Reaction: Add a 10-20 fold molar excess of the DBCO-PEG1-NHS ester solution

to the antibody solution.[7] Incubate for 30-60 minutes at room temperature with gentle

mixing.[7]

Quenching: Quench the reaction by adding the quenching buffer to a final concentration of

50-100 mM. Incubate for 15 minutes at room temperature.[7]

Purification: Remove excess, unreacted DBCO-PEG1-NHS ester using a spin desalting

column or by dialysis.[7] The DBCO-labeled antibody is now ready for reaction with an azide-

modified molecule.
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Caption: Workflow for two-step cell surface labeling and analysis.
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Caption: Workflow for antibody conjugation and cell staining.
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Caption: General signaling pathway investigation workflow.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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Contact our Ph.D. Support Team for a compatibility check
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